2-(Methylthio)-7-(4-phenylphenyl)-[1,2,4]triazolo[1,5-a]pyrimidine

• IUPAC Name: 2-methylsulfanyl-7-(4-phenylphenyl)-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C18H14N4S/c1-23-18-20-17-19-12-11-16(22(17)21-18)15-9-7-14(8-10-15)13-5-3-2-4-6-13/h2-12H,1H3
• InChI Key: SGVLHLJTBUQRCS-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN2C(=CC=NC2=N1)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C18H14N4S
• Molecular Weight: 318.4 g/mol
• CAS No.: 303995-99-5

Description

[1,2,4]Triazolo[1,5-a]pyrimidine is an important heterocyclic scaffold known to have a wide range of pharmacological activities such as anticancer, antimicrobial, anti-tubercular, CB2 cannabinoid agonists, feticide, and adenosine antagonists.

Synthesis Analysis

An efficient and straightforward methodology for the preparation of novel functionalized [1,2,4]triazolo[1,5-a]pyrimidine has been implemented with excellent yields via a one-pot catalyst-free procedure at room temperature by the reaction of dibenzoylacetylene and triazole derivatives.

Molecular Structure Analysis

The molecular structure of [1,2,4]triazolo[1,5-a]pyrimidines has been established by single crystal X-ray diffraction.

Chemical Reactions Analysis

The synthetic methods and chemical reactions are subdivided into groups according to the junction between triazole and pyrimidine moieties.

Scientific Research Applications

Synthesis and Characterization

• A novel derivative containing the 1,2,4-triazolo[1,5-a]pyrimidine ring was synthesized and characterized using X-ray single crystal diffraction and spectroscopic techniques. This research aimed at exploring the antibacterial activity of the compound against various microbial strains, indicating its potential in medical applications (Lahmidi et al., 2019).
• Research on 2-(Alkylthio)-1,2,4-triazolo[1,5-a]pyrimidines as adenosine cyclic 3',5'-monophosphate phosphodiesterase inhibitors demonstrated their potential as new cardiovascular agents. These compounds showed significant cardiac output increase in animal models without affecting the heart rate, highlighting their importance in cardiovascular therapeutics (Novinson et al., 1982).

Pharmaceutical and Biological Applications

• Triazolo[4,3-a]pyrimidines were prepared through a novel synthesis method involving the reduction of specific precursors. This work discusses the potential medicinal applications of these compounds, including their structure and reaction mechanisms (Lashmanova et al., 2019).
• Another study focused on the synthesis of 1,2,4-triazolo[1,5-a]pyrimidinium betaines and investigated their chemical reactions. These compounds offer valuable insights into the development of new chemical entities with potential applications in drug design and other areas of chemical research (Marley et al., 1989).

Agrochemical and Herbicidal Activity

• A series of 2-arylthio-1,4,2,-triazolo[1,5-a]pyrimidines were synthesized and evaluated for their herbicidal activity. Some compounds demonstrated promising results against specific crops, indicating their potential use in developing new herbicides (Guangfu et al., 2010).

Safety and Hazards

Some [1,2,4]triazolo[1,5-a]pyrimidines showed a high selectivity index towards antimicrobial activity against K. pneumoniae and MRSA1 compared to mammalian cells, suggesting a good safety profile.

Future Directions

Several clinical trials and marketed drugs such as Trapidil, Essramycin, Pyroxsulam, DSM-265, Flumetsulam, GNF-6702, and Cevipabulin indicate the potential of [1,2,4]triazolo[1,5-a]pyrimidine moiety with various functional groups in medicinal chemistry.